Cas no 69076-29-5 (methyl 4-(3-chloropropoxy)benzoate)

• Product Name: methyl 4-(3-chloropropoxy)benzoate
• CAS No: 69076-29-5
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 2109427
• PubChem ID: 58270890
• Update Time: 2025-04-21

methyl 4-(3-chloropropoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-chloropropoxy)benzoate
• 69076-29-5
• 1820735-25-8
• Benzoic acid, 4-chloro-3-propoxy-, methyl ester
• DTXSID901243379
• SCHEMBL11949138
• methyl 4-chloro-3-propoxybenzoate

• Inchi： 1S/C11H13ClO3/c1-3-6-15-10-7-8(11(13)14-2)4-5-9(10)12/h4-5,7H,3,6H2,1-2H3
• InChI Key： YAEBYQUIQDUVGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1OCCC

Computed Properties

• Exact Mass: 228.0553220Da
• Monoisotopic Mass: 228.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų